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Compound of Interest

2,2'-(Ethylenediimino)-dibutyric
Compound Name: d
aci

Cat. No.: B117034

A comprehensive search of scientific literature and databases has revealed no specific,
recognized application of a compound abbreviated as "EDDB" within the field of
electrochemistry.

Efforts to identify a compound or application corresponding to the acronym "EDDB" in the
context of electrochemistry did not yield relevant results. The search included variations of the
term and exploration of related chemical families. It is possible that "EDDB" may be a non-
standard abbreviation, a proprietary compound not yet disclosed in public literature, or a
typographical error.

Several related terms were investigated, including:

» N,N'-Diethylethylenediamine and N,N-Diethylethylenediamine: While these compounds are
commercially available, no significant electrochemical applications were found in the
reviewed literature.

o Electron Density of Delocalized Bonds (EDDB): This is a theoretical concept used in
computational chemistry to quantify aromaticity and is not a chemical compound used in
electrochemical experiments.[1]

o RedDB: A computational database of electroactive molecules for aqueous redox flow
batteries.[2][3][4] This database contains information on various organic compounds but is
not itself a chemical used in electrochemistry.
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Without a clear identification of the "EDDB" compound and its role in electrochemistry, it is not
possible to provide the detailed application notes, experimental protocols, quantitative data, or
visualizations as requested.

We recommend that researchers, scientists, and drug development professionals seeking
information on this topic verify the full chemical name and spelling of the compound of interest.
If "EDDB" is a novel or internal compound, its electrochemical properties and applications
would need to be established through primary research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b117034?utm_src=pdf-custom-synthesis
https://pubs.rsc.org/en/content/articlelanding/2017/cp/c7cp06114e
https://pubs.rsc.org/en/content/articlelanding/2017/cp/c7cp06114e
https://www.researchgate.net/publication/365799476_RedDB_a_computational_database_of_electroactive_molecules_for_aqueous_redox_flow_batteries
https://pmc.ncbi.nlm.nih.gov/articles/PMC9705518/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9705518/
https://chemrxiv.org/engage/chemrxiv/article-details/60c7575f469df44a40f45465
https://www.benchchem.com/product/b117034#application-of-eddb-in-electrochemistry
https://www.benchchem.com/product/b117034#application-of-eddb-in-electrochemistry
https://www.benchchem.com/product/b117034#application-of-eddb-in-electrochemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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